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Compound of Interest

Boc-4-Hydroxy-L-Pyrrolidine
Compound Name:
Lactone

Cat. No.: B111184

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-4-Hydroxy-L-Pyrrolidine Lactone, a chiral bicyclic lactone, is a valuable building block in
synthetic organic chemistry, particularly in the design and synthesis of complex molecules for
pharmaceutical applications. Its rigid, conformationally constrained structure makes it an
attractive scaffold for introducing stereochemical complexity in drug candidates. This technical
guide provides a comprehensive overview of its nomenclature, physicochemical properties,
synthesis, and applications in drug discovery.

Nomenclature and Chemical Identity

The compound is systematically named and identified as follows:
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Identifier

Value

Common Name

Boc-4-Hydroxy-L-Pyrrolidine Lactone

CAS Number 113775-22-7[1]
(1S,4S)-tert-Butyl 3-oxo-2-oxa-5-
IUPAC Name ]
azabicyclo[2.2.1]heptane-5-carboxylate
N-t-Boc-4-Hydroxy-L-pyrrolidine lactone, N-tert-
Synonyms

Butyloxycarbonyl-allohydroxy-I-proline lactone[2]

Molecular Formula

C10H15NOa4

Molecular Weight

213.23 g/mol

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of Boc-4-Hydroxy-L-Pyrrolidine

Lactone is presented below. This data is crucial for its identification, characterization, and

application in synthetic protocols.

Table 1: Physicochemical Properties

Property Value Reference

Physical Form Solid Sigma-Aldrich
Melting Point 109-114 °C Sigma-Aldrich
Assay >97% Sigma-Aldrich

Table 2: Spectroscopic Data
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Technique Data

Data not currently available in searched

1H NMR

resources.

Data not currently available in searched
13C NMR

resources.

Data not currently available in searched
FT-IR

resources.

Data not currently available in searched
Mass Spectrometry
resources.

Experimental Protocols
Synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone

A common and efficient method for the synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone is
through the intramolecular cyclization of N-Boc-trans-4-hydroxy-L-proline. The Mitsunobu
reaction is a well-established method for achieving this transformation.

Reaction Scheme:

PPhs, DEAD (or DIAD)

THEF, 0 °C to rt

N-Boc-trans-4-hydroxy-L-proline —[eapnt Boc-4-Hydroxy-L-Pyrrolidine Lactone

Click to download full resolution via product page

Figure 1: Synthesis of Boc-4-Hydroxy-L-Pyrrolidine Lactone via Mitsunobu Reaction.

Detailed Experimental Protocol (General Procedure):

e To a solution of N-Boc-trans-4-hydroxy-L-proline in anhydrous tetrahydrofuran (THF) cooled
to 0 °C under an inert atmosphere (e.g., argon or nitrogen), triphenylphosphine (PPhs) is
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added portion-wise.

To this stirred suspension, a solution of diethyl azodicarboxylate (DEAD) or diisopropyl
azodicarboxylate (DIAD) in anhydrous THF is added dropwise, maintaining the temperature
at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to overnight, while monitoring the reaction progress by thin-
layer chromatography (TLC).

Upon completion of the reaction, the solvent is removed under reduced pressure.

The residue is then purified by column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Boc-4-
Hydroxy-L-Pyrrolidine Lactone as a solid.

This lactone is a useful derivative that can be readily transformed into N-Boc-cis-4-hydroxyl-L-
prolinemethyl ester by quantitative trans-esterification with methanol in the presence of sodium
azide.[3]

Applications in Drug Development

The pyrrolidine scaffold is a prevalent structural motif in a multitude of FDA-approved drugs.[4]
The conformational rigidity and stereochemical complexity offered by derivatives such as Boc-
4-Hydroxy-L-Pyrrolidine Lactone make them highly sought-after intermediates in medicinal
chemistry.

Role as a Chiral Building Block

Boc-4-Hydroxy-L-Pyrrolidine Lactone serves as a versatile chiral precursor for the synthesis
of more complex molecules, including:

o Modified Proline Analogs: The lactone can be opened to generate various substituted 4-
hydroxypyrrolidine derivatives, which are crucial components in peptide synthesis and
peptidomimetics. These modified proline residues can induce specific secondary structures
in peptides, enhancing their biological activity and stability.
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» Synthesis of Bioactive Molecules: The pyrrolidine ring system is a core component of
numerous antiviral and anticancer agents. While specific examples directly utilizing Boc-4-
Hydroxy-L-Pyrrolidine Lactone in the synthesis of marketed drugs are not readily available
in the public domain, its structural motifs are found in a wide range of therapeutic agents.
The pyrrolidine moiety is common in drug discovery and is found in more than 20 FDA-
approved drugs.[4]

Logical Workflow for Chiral Drug Synthesis:

Figure 2: Generalized workflow for the utilization of Boc-4-Hydroxy-L-Pyrrolidine Lactone in
drug synthesis.

Conclusion

Boc-4-Hydroxy-L-Pyrrolidine Lactone is a key synthetic intermediate with significant
potential in the field of drug discovery and development. Its well-defined stereochemistry and
rigid bicyclic structure provide a reliable platform for the introduction of chirality and
conformational constraint into novel therapeutic agents. The synthetic protocols for its
preparation are well-established, making it an accessible and valuable tool for medicinal
chemists and researchers in the life sciences. Further exploration of its applications is likely to
lead to the discovery of new and improved drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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